Cas no 86554-90-7 (2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (+)- (9CI))

2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (+)- (9CI) structure
86554-90-7 structure
Product Name:2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (+)- (9CI)
CAS No:86554-90-7
MF:C11H16ClNO
MW:213.703842163086
CID:708505
PubChem ID:12843125
Update Time:2025-04-19

2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (+)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenamine,1,2,3,4-tetrahydro-6-methoxy-, hydrochloride, (+)- (9CI)
    • 6-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YLAMINE HYDROCHLORIDE
    • 1,2,3,4-Tetrahydro-6-methoxy-2-naphthylamin*HCl
    • 2-amino-6-methoxy-1,2,3,4-tetrahydronaphthalene hydrochloride
    • 6-Amino-2-methoxy-5,6,7,8-tetrahydro-naphthalene hydrochloride
    • 6-methoxy-1,2,3,4-tetrahydro-2-naphthylamine hydrochloride
    • 6-methoxy-1,2,3,4-tetrahydronaphthalen-2-ylamine hydrochloride
    • N-p-toluenesulfonyl-6-methoxy-1,2-dihydroquinoline
    • (R)-6-Methoxy-2-aminotetralin hydrochloride
    • SCHEMBL2991649
    • (S)-6-methoxy-2-aminotetralin hydrochloride
    • (6-methoxytetralin-2-yl)ammonium chloride
    • SB37038
    • 6-METHOXY-1,2,3,4-TETRAHYDRONAPHTHALEN-2-AMINE HCL
    • 6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine--hydrogen chloride (1/1)
    • 6-methoxy-1,2,3,4-tetrahydronaphthalen-2-ylamine HCl
    • AKOS024262152
    • 6-Methoxy-1,2,3,4-tetrahydronaphthalen-2-aminehydrochloride
    • MFCD01712014
    • EN300-132825
    • FT-0727200
    • AB09822
    • 2-amino-6-methoxy-1,2,3,4-tetrahydro-naphthalene hydrochloride
    • CS-0172612
    • 86554-90-7
    • C91698
    • DTXSID60960494
    • AS-82808
    • 6-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
    • 6-METHOXY-1,2,3,4-TETRAHYDRO-NAPHTHALEN-2-YLAMINEHYDROCHLORIDE
    • CHEMBL535852
    • VANKCRQVOCWUPP-UHFFFAOYSA-N
    • 4003-88-7
    • Inchi: 1S/C11H15NO.ClH/c1-13-11-5-3-8-6-10(12)4-2-9(8)7-11;/h3,5,7,10H,2,4,6,12H2,1H3;1H
    • InChI Key: VANKCRQVOCWUPP-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC2=C(C=1)CCC(C2)N

Computed Properties

  • Exact Mass: 213.09200
  • Monoisotopic Mass: 213.0920418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25000
  • LogP: 3.01350
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